Cas no 2228633-21-2 (ethyl 4-(2-methyloxiran-2-yl)piperidine-1-carboxylate)

• Product Name: ethyl 4-(2-methyloxiran-2-yl)piperidine-1-carboxylate
• CAS No: 2228633-21-2
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5866013
• PubChem ID: 165964801
• Update Time: 2025-06-19

ethyl 4-(2-methyloxiran-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-methyloxiran-2-yl)piperidine-1-carboxylate
• 2228633-21-2
• EN300-1733673

• Inchi： 1S/C11H19NO3/c1-3-14-10(13)12-6-4-9(5-7-12)11(2)8-15-11/h9H,3-8H2,1-2H3
• InChI Key： UYPIAXWGMAWMBG-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1CCN(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.1Ų

Additional information on ethyl 4-(2-methyloxiran-2-yl)piperidine-1-carboxylate

Professional Introduction to Ethyl 4-(2-methyloxiran-2-yl)piperidine-1-carboxylate (CAS No. 2228633-21-2)

Ethyl 4-(2-methyloxiran-2-yl)piperidine-1-carboxylate (CAS No. 2228633-21-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural features, presents a promising candidate for further exploration in medicinal applications. The presence of a piperidine ring and an ethyl ester group, combined with an oxirane moiety, makes it an intriguing molecule for synthetic chemists and biologists alike.

The chemical structure of Ethyl 4-(2-methyloxiran-2-yl)piperidine-1-carboxylate encompasses several key functional groups that contribute to its potential biological activity. The piperidine ring is a common scaffold in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. Additionally, the oxirane group, also known as an epoxide, introduces a high degree of reactivity, which can be exploited in various chemical transformations and biological interactions.

In recent years, there has been a growing interest in the development of novel compounds that incorporate heterocyclic structures for their pharmacological properties. Piperidine derivatives have been extensively studied due to their role in the synthesis of drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases. The ethyl ester group in Ethyl 4-(2-methyloxiran-2-yl)piperidine-1-carboxylate not only enhances the solubility of the compound but also provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

The oxirane moiety in this compound is particularly noteworthy as it can undergo ring-opening reactions under various conditions, leading to the formation of new functional groups. This reactivity has been leveraged in synthetic protocols to introduce diverse substituents into the molecule, thereby expanding its pharmacological profile. For instance, ring-opening reactions with nucleophiles can yield products with amine or alcohol functionalities, which are crucial for further derivatization and drug development.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The combination of a piperidine ring and an oxirane group in Ethyl 4-(2-methyloxiran-2-yl)piperidine-1-carboxylate suggests potential interactions with biological targets that could be exploited for therapeutic purposes. Studies have shown that piperidine derivatives can modulate enzyme activity and receptor binding, making them valuable candidates for drugs targeting neurological disorders such as Parkinson's disease and Alzheimer's disease.

The ethyl ester group also plays a significant role in determining the pharmacokinetic properties of the compound. Ester groups are known to be susceptible to hydrolysis, which can affect the absorption, distribution, metabolism, and excretion (ADME) profiles of drugs. Understanding these properties is crucial for designing compounds that exhibit optimal bioavailability and duration of action. In vitro and in vivo studies are essential to evaluate the metabolic stability and pharmacokinetic behavior of Ethyl 4-(2-methyloxiran-2-yl)piperidine-1-carboxylate, providing insights into its potential as a drug candidate.

The reactivity of the oxirane group has also been explored in polymer chemistry and material science. Epoxides are widely used as monomers or crosslinking agents due to their ability to form stable covalent bonds under controlled conditions. In pharmaceutical applications, this reactivity can be harnessed to develop novel drug delivery systems or prodrugs that release active compounds at targeted sites within the body. The versatility of Ethyl 4-(2-methyloxiran-2-yl)piperidine-1-carboxylate makes it a valuable building block for such innovations.

In conclusion, Ethyl 4-(2-methyloxiran-2-yl)piperidine-1-carboxylate represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for further exploration in drug discovery efforts. By leveraging its chemical properties, researchers can develop novel derivatives with enhanced biological activities and improved pharmacokinetic profiles. As our understanding of structure-function relationships continues to evolve, compounds like this will play a crucial role in shaping the future of medicinal chemistry.